Cas no 686770-67-2 (N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product name: N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 686770-67-2
• MF: C₂₄H₂₅N₃O₂S₂
• MW: 451.604202985764
• CID: 5943979
• PubChem ID: 2155138

N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• Acetamide, N-(4-butylphenyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-
• AKOS024584753
• F0579-0050
• SCHEMBL15606893
• N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N-(4-butylphenyl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• 686770-67-2
• N-(4-butylphenyl)-2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• EU-0055714

• Inchi： 1S/C24H25N3O2S2/c1-2-3-7-17-10-12-18(13-11-17)25-21(28)16-31-24-26-20-14-15-30-22(20)23(29)27(24)19-8-5-4-6-9-19/h4-6,8-13H,2-3,7,14-16H2,1H3,(H,25,28)
• InChI Key： CRGZHBQGGIBLAM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 451.13881940g/mol
• Monoisotopic Mass: 451.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS: 686770-67-2)

N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS: 686770-67-2) is a novel thienopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, pharmacological properties, and potential clinical applications.

The compound's unique structure, featuring a thienopyrimidine core and a sulfanylacetamide side chain, has been shown to exhibit potent inhibitory activity against specific kinases, including those implicated in cancer and inflammatory diseases. Recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which plays a critical role in cell proliferation and survival. These findings suggest that 686770-67-2 could serve as a promising lead compound for the development of targeted therapies.

One of the most notable advancements in the study of 686770-67-2 is its application in the treatment of chronic inflammatory conditions. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit the activation of NF-κB, a transcription factor central to the inflammatory response. These results underscore the potential of 686770-67-2 as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 686770-67-2 exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. The compound's mechanism of action involves the disruption of ATP binding in the kinase domain, leading to the inhibition of downstream signaling cascades. These findings highlight its potential as a targeted therapy for kinase-driven malignancies.

Despite these promising results, challenges remain in the development of 686770-67-2 as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, necessitating further structural optimization to improve its drug-like properties. Additionally, the potential for off-target effects and toxicity in long-term use requires thorough investigation in preclinical models. Ongoing research aims to address these limitations through the synthesis of analogs and the evaluation of novel delivery systems.

In conclusion, N-(4-butylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS: 686770-67-2) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Its unique molecular structure and potent biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacokinetic profile and elucidating its full therapeutic potential, paving the way for clinical translation.